Cas no 1823466-08-5 (Methyl 4-amino-4-(2-bromo-5-methylphenyl)butanoate)

• Product Name: Methyl 4-amino-4-(2-bromo-5-methylphenyl)butanoate
• CAS No: 1823466-08-5
• MF: C₁₂H₁₆BrNO₂
• MW: 286.164942741394
• CID: 6275441
• PubChem ID: 165693365
• Update Time: 2025-06-08

Methyl 4-amino-4-(2-bromo-5-methylphenyl)butanoate Chemical and Physical Properties

Names and Identifiers

• 1823466-08-5
• methyl 4-amino-4-(2-bromo-5-methylphenyl)butanoate
• EN300-1934209
• Methyl 4-amino-4-(2-bromo-5-methylphenyl)butanoate

• Inchi： 1S/C12H16BrNO2/c1-8-3-4-10(13)9(7-8)11(14)5-6-12(15)16-2/h3-4,7,11H,5-6,14H2,1-2H3
• InChI Key： KGPCFQIRXNOCRO-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)C=C1C(CCC(=O)OC)N

Computed Properties

• Exact Mass: 285.03644g/mol
• Monoisotopic Mass: 285.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 4-amino-4-(2-bromo-5-methylphenyl)butanoate

Comprehensive Overview of Methyl 4-amino-4-(2-bromo-5-methylphenyl)butanoate (CAS No. 1823466-08-5)

Methyl 4-amino-4-(2-bromo-5-methylphenyl)butanoate, identified by its CAS number 1823466-08-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique molecular structure combining a bromo-substituted aromatic ring with an amino butanoate ester moiety, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "synthesis of Methyl 4-amino-4-(2-bromo-5-methylphenyl)butanoate", "applications of CAS 1823466-08-5", and "buy Methyl 4-amino-4-(2-bromo-5-methylphenyl)butanoate", reflecting its growing relevance in drug development and material science.

The compound’s structural attributes, such as the 2-bromo-5-methylphenyl group, contribute to its reactivity in cross-coupling reactions, a hot topic in modern organic synthesis. Recent trends in green chemistry and sustainable catalysis have further elevated interest in this molecule, as scientists explore eco-friendly methods to utilize its bromine functionality for constructing complex architectures. Questions like "How to optimize the yield of Methyl 4-amino-4-(2-bromo-5-methylphenyl)butanoate?" or "What are the alternatives to bromine in this compound?" are commonly debated in academic forums, highlighting its technical nuances.

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